Cas no 1201-38-3 (2',5'-Dimethoxyacetophenone)

• Product Name: 2',5'-Dimethoxyacetophenone
• CAS No: 1201-38-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00008728
• CID: 41061
• PubChem ID: 70991
• Update Time: 2025-04-18

2',5'-Dimethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethoxyphenyl)ethanone
• 2,5-Dimethoxyacetophenone
• Ethanone,1-(2,5-dimethoxyphenyl)-
• 2',5'-Dimethoxyacetophenone
• 1-(2,5-Dimethoxyphenyl)-Ethanone
• 2'.5'-Dimethoxyacetophenone
• 2‘,5‘-Dimethoxyacetophenone
• 2’,5’-Dimethoxyacetophenone
• Ethanone, 1-(2,5-dimethoxyphenyl)-
• 1-(2,5-dimethoxyphenyl)ethan-1-one
• 2-Acetyl-1,4-dimethoxybenzene
• Acetophenone, 2',5'-dimethoxy-
• Y79C66POM1
• 1-acetyl-2,5-dimethoxybenzene
• FAXUIYJKGGUCBO-UHFFFAOYSA-N
• NSC62094
• PubChem13430
• Acetophenone,5'-dimethoxy-
• ako
• CS-0020017
• NS00023904
• EN300-20601
• AKOS000120312
• D1444
• 2`,5`-Dimethoxyacetophenone
• 2,5-Dihydroxyacetophenone, dimethyl ether
• AM20020286
• SY003531
• F0001-0337
• SCHEMBL885028
• Ethanone,5-dimethoxyphenyl)-
• PS-3414
• 2-PROPYLDECANOICACID
• NSC 62094
• DTXSID0061618
• InChI=1/C10H12O3/c1-7(11)9-6-8(12-2)4-5-10(9)13-3/h4-6H,1-3H
• A804538
• 2',5'-Dimethoxyacetophenone, 99%
• EINECS 214-858-0
• NSC-62094
• Z104479138
• 1-(2,5-Dimethoxyphenyl)ethanone #
• 2 inverted exclamation mark ,5 inverted exclamation mark -Dimethoxyacetophenone
• A2509
• 1201-38-3
• MFCD00008728
• 1-(2,5-dimethoxy-phenyl)-ethanone
• W-108486
• AC1205
• METHYL 2,5-DIMETHOXYPHENYL KETONE
• FT-0610399
• UNII-Y79C66POM1
• 1-(2,5-dimethoxyphenyl)-Ethanone; Acetophenone, 2',5'-dimethoxy- (6CI,7CI,8CI); 1-(2,5-Dimethoxyphenyl)ethanone; Methyl 2,5-dimethoxyphenyl ketone; NSC 62094
• DB-020094
• 2\\',5\\'-Dimethoxyacetophenone
• STL195452
• doi:10.14272/FAXUIYJKGGUCBO-UHFFFAOYSA-N.1
• FD37597
• DTXCID3033561
• 214-858-0
• Acetophenone, 2',5'-dimethoxy-(8CI)

• MDL： MFCD00008728
• Inchi： 1S/C10H12O3/c1-7(11)9-6-8(12-2)4-5-10(9)13-3/h4-6H,1-3H3
• InChI Key： FAXUIYJKGGUCBO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C)=O)OC
• BRN： 2047423

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5
• Molecular Weight: 180.20

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.139 g/mL at 25 °C(lit.)
• Melting Point: 18-20 °C (lit.)
• Boiling Point: 158°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5441(lit.)
• PSA: 35.53000
• LogP: 1.90640
• Solubility: Insoluble in water

2',5'-Dimethoxyacetophenone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Packing Group：I; II; III
• Safety Term：S24/25
• Packing Group：I; II; III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone